Cas no 155614-08-7 (4-METHYL-2-PHENYL-1-BENZOPYRYLIUM TETRA&)

4-METHYL-2-PHENYL-1-BENZOPYRYLIUM TETRA& is a synthetic compound known for its unique chemical properties. This pyrylium salt exhibits high thermal stability and is employed in various organic synthesis reactions due to its versatility. Its structure enables efficient electron transfer and selective catalytic activities, making it a valuable reagent in the development of fine chemicals and pharmaceuticals.
4-METHYL-2-PHENYL-1-BENZOPYRYLIUM TETRA& structure
155614-08-7 structure
Product Name:4-METHYL-2-PHENYL-1-BENZOPYRYLIUM TETRA&
CAS No:155614-08-7
MF:C16H13BF4O
MW:308.078438520432
CID:107077
PubChem ID:16212724
Update Time:2025-07-28

4-METHYL-2-PHENYL-1-BENZOPYRYLIUM TETRA& Chemical and Physical Properties

Names and Identifiers

    • 4-METHYL-2-PHENYL-1-BENZOPYRYLIUM TETRA&
    • 4-methyl-2-phenylchromenylium,tetrafluoroborate
    • 4-Methyl-2-phenyl-1-benzopyrylium tetrafluoroborate
    • 4-methyl-2-phenylchromenium tetrafluoroborate
    • 4-methyl-2-phenyl-1-benzopyrylium tetra-fluorobor
    • 4-Methyl-2-phenyl-1-benzopyran-1-ium tetrafluoroborate
    • 4-Methyl-2-phenylchromenyliumtetrafluoroborate
    • 155614-08-7
    • DTXSID40583685
    • 4-Methyl-2-phenyl-1-benzopyrylium*tetraf luoroborate
    • 4-methyl-2-phenylchromenylium;tetrafluoroborate
    • 1-Benzopyrylium, 4-methyl-2-phenyl-, tetrafluoroborate(1-) (1:1)
    • DA-49730
    • KGDYDKIUTZTTII-UHFFFAOYSA-N
    • Inchi: 1S/C16H13O.BF4/c1-12-11-16(13-7-3-2-4-8-13)17-15-10-6-5-9-14(12)15;2-1(3,4)5/h2-11H,1H3;/q+1;-1
    • InChI Key: KGDYDKIUTZTTII-UHFFFAOYSA-N
    • SMILES: F[B-](F)(F)F.[O+]1C(C2C=CC=CC=2)=CC(C)=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 308.0995578g/mol
  • Monoisotopic Mass: 308.0995578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: solid
  • Melting Point: 170 °C (dec.)(lit.)
  • Solubility: Not determined

4-METHYL-2-PHENYL-1-BENZOPYRYLIUM TETRA& Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38

4-METHYL-2-PHENYL-1-BENZOPYRYLIUM TETRA& Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4-METHYL-2-PHENYL-1-BENZOPYRYLIUM TETRA& Related Literature

  • 1. Polar cycloaddition of 1-benzothiopyrylium salts with conjugated dienes and some transformations of the cycloadducts
    Hiroshi Shimizu,Shojiro Miyazaki,Tadashi Kataoka J. Chem. Soc. Perkin Trans. 1 1996 2227
  • 2. Polar cycloaddition of 2-benzothiopyrylium salts with conjugated dienes
    Hiroshi Shimizu,Shojiro Miyazaki,Tadashi Kataoka,Mikio Hori,Osamu Muraoka J. Chem. Soc. Perkin Trans. 1 1994 3129
  • 3. Synthesis of α-C-glycopyranosides of D-galactosamine and D-glucosamine via iodocyclization of corresponding glycals and silver tetrafluoroboranuidepromoted alkynylation at the anomeric centre
    Christine Leteux,Alain Veyrières J. Chem. Soc. Perkin Trans. 1 1994 2647
  • 4. Preparation of optically active azophenolic crown ethers containing 1-phenylethane-1,2-diol and 2,4-dimethyl-3-oxapentane-1,5-diol as a chiral subunit: temperature-dependent enantiomer selectivity in the complexation with chiral amines?1
    Kazuko Ogasahara,Keiji Hirose,Yoshito Tobe,Koichiro Naemura J. Chem. Soc. Perkin Trans. 1 1997 3227
  • 5. Advances in C-alkynylation of sugars and its application in organic synthesis
    Madhu Babu Tatina,Altaf Hussain,Ashtosh Kumar Dhas,Debaraj Mukherjee RSC Adv. 2016 6 75960
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